
Bromofluoromethane halomethane reactivity
comparison

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bromofluoromethane

CAS No.: 373-52-4

Cat. No.: S598397

Get Quote

Halomethane Comparison at a Glance

The table below summarizes the key identifiers, properties, and environmental impacts of bromofluoromethane and

some common alternative halomethanes [1] [2] [3].

Compound Name
Chemical
Formula

Common
Code /
Trivial
Name

Boiling
Point (°C)

Molar
Mass
(g/mol)

Ozone
Depletion
Potential
(ODP)

Primary Uses

Bromofluoromethane CH₂BrF Halon

2402? [1]

19 [1] 112.93 [1] 0.73 [1] Chemical

reagent,
pharmaceutical

intermediate
[1]

Bromotrifluoromethane CBrF₃ Halon
1301,

Freon
13B1 [2]

-57.75 [2] 148.91 [2] 10 (CCl₃F
= 1) [2]

Fire
suppression,

refrigerant
(historically) [2]

Chlorofluoromethane CH₂ClF Freon 31
[3]

Information
Missing

Information
Missing

Information
Missing

Refrigerant
(phased out)

[3]
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Compound Name
Chemical
Formula

Common
Code /
Trivial
Name

Boiling
Point (°C)

Molar
Mass
(g/mol)

Ozone
Depletion
Potential
(ODP)

Primary Uses

Dichlorodifluoromethane CCl₂F₂ Freon 12,

CFC-12
[3]

Information

Missing

Information

Missing

Information

Missing

Information

Missing

Difluoromethane CH₂F₂ HFC-32
[3]

Information
Missing

Information
Missing

0 [3] Refrigerant [3]

Synthesis and Experimental Analysis

A key differentiator in reactivity is the synthetic approach. Here are detailed methodologies for producing

bromofluoromethane and a common alternative.

Synthesis of Bromofluoromethane (CH₂BrF)

The synthesis of bromofluoromethane on a 1 mmol scale can be achieved via a modified Borodine–Hunsdiecker

reaction [4].

Objective: To synthesize CH₂BrF from a silver salt precursor.
Precursor Preparation: Fluoroacetic acid is neutralized with aqueous potassium hydroxide. Silver nitrate is

added to this solution to precipitate solid silver fluoroacetate (CH₂FCO₂Ag) [4].
Reaction Procedure: Gaseous bromine is brought into contact with the solid CH₂FCO₂Ag in a 1:1 molar ratio.

This gas-solid contact method increases the reaction yield compared to techniques using liquid bromine [4].
Key Characterization: The vibrational spectra of the resulting molecule and its isotopomers (CH₂⁷⁹BrF and

CH₂⁸¹BrF) are analyzed using infrared (IR) and Raman spectroscopy to confirm the molecular structure and
assignment of fundamental bands [4].

Synthesis of Bromotrifluoromethane (CBrF₃)

Bromotrifluoromethane is synthesized industrially in a two-step process from chloroform [2].

Step 1 - Fluorination: Chloroform (CHCl₃) is reacted with hydrogen fluoride (HF) to produce fluoroform (CHF₃)

[2]. CHCl₃ + 3 HF → CHF₃ + 3 HCl
Step 2 - Bromination: The resulting fluoroform is then reacted with elemental bromine (Br₂) to yield

bromotrifluoromethane [2]. CHF₃ + Br₂ → CBrF₃ + HBr
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Reactivity and Spectral Analysis

Understanding the bond dissociation and spectral properties is crucial for predicting reactivity, particularly in

photochemical applications.

UV Photon (λ)

CF₃Br Molecule

Absorption

Excited State (CF₃Br)*

CF₃• + Br•

Bond Cleavage

CF₃• + Br• (²P₁/₂)

Selective Cleavage

Product Formation

Click to download full resolution via product page

Diagram: UV-Induced Photodissociation of CF₃Br. The pathway shows how absorption of ultraviolet light can lead to

bond cleavage, producing trifluoromethyl and bromine radicals, which are highly reactive species. The wavelength (λ)

can influence the quantum yield and the electronic state of the generated bromine atom [5].

The photodissociation dynamics are a direct measure of reactivity. The following table compares key experimental

findings for several brominated methanes [5].
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Molecule
Primary
Photodissociation
Pathway

Key Experimental Findings & Quantum Yields

CF₃Br CF₃Br + hν → CF₃• + Br• Shows wavelength-specific quantum yields for excited Br atoms
(²P₁/₂). Laser UV photofragmentation allows for selective bond

dissociation [5].

CF₂Br₂ CF₂Br₂ + hν → CF₂ + 2Br• Photodissociation at 248 nm studied with time-resolved absorption.

Research also probes the Br₂ elimination channel using cavity ring-
down spectroscopy [5].

CF₂ClBr CF₂ClBr + hν → Products
(Cl, Br, CF₂)

UV laser photodissociation at 298 K provides quantum yields for Cl,
Br, and CF₂ generation, allowing for direct comparison of bond-

breaking efficiency [5].

Key Considerations for Research Applications

When selecting a halomethane for your research, consider these practical aspects:

Reactivity and Role: Bromofluoromethane (CH₂BrF) is noted as an important reagent for synthesizing

intermediates and pharmaceuticals [1]. Its smaller size and specific halogen mix may offer different reactivity
compared to fully halogenated alkanes like CBrF₃.

Environmental and Safety Profile: The Ozone Depletion Potential (ODP) is a critical factor.
Bromofluoromethane has a significant ODP of 0.73 [1], while Bromotrifluoromethane (CBrF₃) has a very high

ODP of 10 [2]. Alternatives like HFC-32 (CH₂F₂) have an ODP of zero [3], making them more environmentally
sustainable choices where applicable.

Access to Spectral Data: A significant body of experimental work exists on the UV/Vis absorption spectra
and photochemistry of brominated methanes like CF₃Br, CF₂Br₂, and CF₂ClBr [5]. This data is vital for

designing photochemical reactions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic

or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]
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